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Compound of Interest

Compound Name: 2,2-Dimethylpentanoic acid

Cat. No.: B075166

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2,2-
dimethylpentanoic acid (CAS No. 1185-39-3). The following sections detail the chemical and
physical properties, toxicological data, safe handling and storage procedures, and relevant
experimental protocols for hazard assessment. This document is intended to serve as a vital
resource for laboratory personnel and professionals in the field of drug development to ensure
the safe and effective use of this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2,2-dimethylpentanoic acid is
presented in Table 1. This data is essential for understanding the behavior of the chemical

under various laboratory conditions.

Table 1: Physical and Chemical Properties of 2,2-Dimethylpentanoic Acid
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Property Value Source
Molecular Formula C7H1402 [1]
Molecular Weight 130.18 g/mol [1]

CAS Number 1185-39-3 [1]
Density 0.918 g/mL at 20 °C [2]
Boiling Point 200-205 °C [3]
Melting Point -55.77 °C (estimate)

Flash Point 200-205 °C

Refractive Index n20/D 1.422 [3]
Vapor Pressure 0.0889 mmHg at 25°C

Hazard Identification and GHS Classification

2,2-Dimethylpentanoic acid is classified as a hazardous substance. A summary of its GHS

classification is provided in Table 2.

Table 2: GHS Hazard Classification for 2,2-Dimethylpentanoic Acid
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Hazard Hazard . .
Hazard Class Pictogram Signal Word
Category Statement
) H314: Causes
Skin .
) o severe skin
Corrosion/Irritatio  Category 1C Danger Danger
burns and eye
n
damage
Acute Toxicity H302: Harmful if _ _
Category 4 Warning Warning
(Oral) swallowed
Skin
] o H315: Causes ) ]
Corrosion/Irritatio  Category 2 o Warning Warning
skin irritation
n
Serious Eye H319: Causes
Damage/Eye Category 2A serious eye Warning Warning
Irritation irritation

Note: The classification may vary slightly between suppliers. The most severe classification

(Skin Corrosion, Category 1C) should be prioritized for safety measures.[1][3][4]

Safety and Handling Precautions

Due to its corrosive nature, strict safety protocols must be followed when handling 2,2-

dimethylpentanoic acid.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.[4][5]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat or

chemical-resistant apron must be worn.[4][6]

» Respiratory Protection: If working with heated material or in a poorly ventilated area, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.[7]
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Engineering Controls

o Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood, especially when heating or creating aerosols.[8]

Hygiene Measures

e Avoid contact with skin, eyes, and clothing.
» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling.[4]

Storage and Disposal
Storage

» Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[9]

o Keep away from incompatible materials such as strong bases, oxidizing agents, and
reducing agents.[5][8]

o Store in a dedicated corrosives cabinet. Avoid storage in metal cabinets which can corrode.
[6][10] Organic acids should be segregated from mineral acids.[10][11]

Disposal

o Dispose of waste in accordance with local, state, and federal regulations. This material may
be classified as hazardous waste.

First-Aid Measures

Table 3: First-Aid Procedures for 2,2-Dimethylpentanoic Acid Exposure
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Exposure Route First-Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[5][12]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[12]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[12]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[4][12]

Experimental Protocols for Hazard Assessment

The following sections describe the standardized methodologies for assessing the key hazards
of 2,2-dimethylpentanoic acid.

Acute Dermal Irritation/Corrosion: OECD Guideline 404

This test determines the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) skin damage.[1][13] A tiered approach is recommended to minimize animal testing.

Methodology:

« Initial Screening: A weight-of-evidence analysis of existing data and validated in vitro tests
are performed first to predict the potential for corrosion or irritation.[3]

e In Vivo Test (if necessary):
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o Animal Model: A single albino rabbit is typically used for the initial test.[4]

o Application: A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a
small patch of shaved skin (approximately 6 cm?).[14] The substance is held in contact
with the skin under a semi-occlusive dressing for up to 4 hours.[7]

o Observation: The skin is observed for erythema (redness) and edema (swelling) at 60
minutes, and then at 24, 48, and 72 hours after patch removal.[3]

o Scoring: Skin reactions are graded according to a standardized scoring system.

o Confirmatory Test: If the initial test does not show a corrosive effect, the test is confirmed
using two additional animals.[4]
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Figure 1: OECD Guideline 404 Experimental Workflow
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Acute Eye Irritation/Corrosion: OECD Guideline 405

This test evaluates the potential of a substance to cause serious eye damage (corrosion) or
eye irritation.[2]

Methodology:

o Tiered Testing Strategy: Similar to dermal testing, a weight-of-evidence approach and in vitro
methods are used first to predict eye irritation potential.[5]

* In Vivo Test (if necessary):
o Animal Model: An albino rabbit is used.[9]

o Application: A single dose (0.1 mL of liquid or 0.1 g of solid) is instilled into the conjunctival
sac of one eye.[5] The other eye serves as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after application.[6]

o Scoring: Lesions are scored according to a standardized system.

o Confirmatory Test: If the initial test does not show corrosion or severe irritation, the
response is confirmed in up to two additional animals.[6]
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Figure 2: OECD Guideline 405 Experimental Workflow
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Acute Oral Toxicity: LDso Determination

Acute oral toxicity is typically determined by calculating the median lethal dose (LDso), which is
the dose that is lethal to 50% of the test animal population.[15]

Methodology:

Animal Model: Laboratory rats are commonly used.[15]

Administration: The substance is administered orally by gavage in a single dose.

Dose Levels: Multiple groups of animals are given different doses of the substance.

Observation: Animals are observed for a period of 14 days for signs of toxicity and mortality.
[15]

Calculation: The LDso value is calculated statistically from the dose-response data.

While a specific LDso for 2,2-dimethylpentanoic acid is not readily available, a structurally
similar compound, pivalic acid (2,2-dimethylpropanoic acid), has a reported oral LDso in male
rats of approximately 2000 mg/kg.[12] This suggests that 2,2-dimethylpentanoic acid may
have moderate acute oral toxicity.

Conclusion

2,2-Dimethylpentanoic acid is a corrosive compound that requires careful handling and
adherence to strict safety protocols. The information provided in this guide, including its
physical and chemical properties, GHS classification, and a detailed overview of safety
procedures and experimental hazard assessment, is intended to equip researchers and
professionals with the knowledge necessary to work with this chemical safely. Always consult
the most recent Safety Data Sheet (SDS) from your supplier for the most up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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